2-[(2-methoxyethyl)thio]-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2-(2-methoxyethylsulfanyl)-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H21N3O2S2/c1-25-13-14-26-17-10-6-5-9-16(17)19(24)21-20-23-22-18(27-20)12-11-15-7-3-2-4-8-15/h2-10H,11-14H2,1H3,(H,21,23,24)
• InChI Key: OLUBAJKBQLFEEC-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=CC=CC=C1C(=O)NC2=NN=C(S2)CCC3=CC=CC=C3
• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol

Description

2-[(2-methoxyethyl)thio]-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]benzamide is a compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(2-methoxyethyl)thio]-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, studies have suggested that the compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt and NF-κB pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-methoxyethyl)thio]-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]benzamide have been studied in vitro and in vivo. In vitro studies have shown that the compound inhibits cell proliferation and induces apoptosis in cancer cells. In vivo studies have demonstrated that the compound has anti-inflammatory effects and can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-methoxyethyl)thio]-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its potential therapeutic applications in cancer and inflammatory diseases. However, a limitation is that the compound's mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of 2-[(2-methoxyethyl)thio]-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]benzamide. One direction is to further investigate the compound's mechanism of action and identify its molecular targets. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, clinical trials are needed to evaluate the safety and efficacy of the compound as a therapeutic agent.

Scientific Research Applications

The potential therapeutic applications of 2-[(2-methoxyethyl)thio]-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]benzamide have been explored in various scientific studies. One study found that the compound has antitumor activity against breast cancer cells by inducing apoptosis and inhibiting cell proliferation. Another study demonstrated that the compound has anti-inflammatory effects by inhibiting the production of inflammatory cytokines.